2-Amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one

• Molecular Formula: C8H6F2N2O3
• Molecular Weight: 216.14 g/mol
• IUPAC Name: 2-amino-1-(4,5-difluoro-2-nitrophenyl)ethanone
• InChI: InChI=1S/C8H6F2N2O3/c9-5-1-4(8(13)3-11)7(12(14)15)2-6(5)10/h1-2H,3,11H2
• InChI Key: QQJFUAGDGMWMMN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)F)[N+](=O)[O-])C(=O)CN

Description

2-Amino-1-(4,5-difluoro-2-nitrophenyl)ethan-1-one:

• This compound features an amino group (NH₂) and a difluoro-nitrophenyl moiety attached to an ethanone backbone. The presence of both electron-withdrawing and electron-donating groups makes it intriguing for various applications.

Preparation Methods

Reaction Conditions: These would depend on the chosen synthetic pathway, but typically involve mild to moderate conditions.

Industrial Production: Unfortunately, information on large-scale industrial production methods is limited .

Chemical Reactions Analysis

Reactivity: This compound likely undergoes various reactions due to its functional groups.

Common Reagents and Conditions:

Major Products: The reduction would yield the corresponding amino compound, while fluorine substitution could lead to various derivatives.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential bioactivity due to its unique structure.

Medicine: Possible applications in drug discovery.

Industry: Limited information, but it may find use in specialty chemicals.

Mechanism of Action

• Unfortunately, specific details regarding its mechanism of action are not readily available. Further research is needed to elucidate its effects on biological systems.

Comparison with Similar Compounds

Similar Compounds: While direct analogs are scarce, compounds with similar functional groups (e.g., nitrophenyl ketones, fluorinated compounds) may serve as points of comparison.